N'-({[2,3'-bifuran]-5-yl}methyl)-N-(1,2-oxazol-3-yl)ethanediamide

• IUPAC Name: N-[[5-(furan-3-yl)furan-2-yl]methyl]-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C14H11N3O5/c18-13(14(19)16-12-4-6-21-17-12)15-7-10-1-2-11(22-10)9-3-5-20-8-9/h1-6,8H,7H2,(H,15,18)(H,16,17,19)
• InChI Key: LXCDKOLOJSOKAL-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C2=CC=C(O2)CNC(=O)C(=O)NC3=NOC=C3
• Molecular Formula: C14H11N3O5
• Molecular Weight: 301.25 g/mol

Description

N-({[2,3'-bifuran]-5-yl}methyl)-N-(1,2-oxazol-3-yl)ethanediamide, also known as Bif-1, is a small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. Bif-1 has been found to play a crucial role in regulating autophagy, a cellular process that helps in the removal of damaged or dysfunctional components of the cell. In

Mechanism of Action

N'-({[2,3'-bifuran]-5-yl}methyl)-N-(1,2-oxazol-3-yl)ethanediamide regulates autophagy by interacting with Beclin-1, a key regulator of the autophagy pathway. N'-({[2,3'-bifuran]-5-yl}methyl)-N-(1,2-oxazol-3-yl)ethanediamide binds to Beclin-1 and enhances its interaction with other proteins involved in the autophagy pathway, leading to the induction of autophagy. N'-({[2,3'-bifuran]-5-yl}methyl)-N-(1,2-oxazol-3-yl)ethanediamide has also been found to regulate other cellular processes such as apoptosis and endocytosis.
Biochemical and Physiological Effects:
N'-({[2,3'-bifuran]-5-yl}methyl)-N-(1,2-oxazol-3-yl)ethanediamide has been shown to induce autophagy and promote cell survival in various cancer cell lines. It has also been found to protect against neurodegeneration in animal models of Parkinson's disease. N'-({[2,3'-bifuran]-5-yl}methyl)-N-(1,2-oxazol-3-yl)ethanediamide has been found to play a crucial role in regulating mitochondrial dynamics, which is essential for maintaining cellular homeostasis. Dysregulation of mitochondrial dynamics has been linked to various diseases such as cancer and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N'-({[2,3'-bifuran]-5-yl}methyl)-N-(1,2-oxazol-3-yl)ethanediamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach its target. It has also been found to be non-toxic and well-tolerated in animal models. However, N'-({[2,3'-bifuran]-5-yl}methyl)-N-(1,2-oxazol-3-yl)ethanediamide has some limitations as well. It has poor solubility in water, which can make it challenging to administer in vivo. It also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for N'-({[2,3'-bifuran]-5-yl}methyl)-N-(1,2-oxazol-3-yl)ethanediamide research. One potential application is in the treatment of cancer. N'-({[2,3'-bifuran]-5-yl}methyl)-N-(1,2-oxazol-3-yl)ethanediamide has been shown to induce autophagy and promote cell survival in various cancer cell lines. It could be used in combination with chemotherapy to enhance its effectiveness. Another potential application is in the treatment of neurodegenerative disorders. N'-({[2,3'-bifuran]-5-yl}methyl)-N-(1,2-oxazol-3-yl)ethanediamide has been found to protect against neurodegeneration in animal models of Parkinson's disease. It could be further studied for its potential in the treatment of other neurodegenerative disorders such as Alzheimer's disease. Additionally, N'-({[2,3'-bifuran]-5-yl}methyl)-N-(1,2-oxazol-3-yl)ethanediamide could be further studied for its role in regulating mitochondrial dynamics, which could have implications for the treatment of various diseases.

Synthesis Methods

The synthesis of N'-({[2,3'-bifuran]-5-yl}methyl)-N-(1,2-oxazol-3-yl)ethanediamide involves the condensation of 2,3-bifuran-5-carboxaldehyde and 3-amino-1,2-oxazole in the presence of a catalyst. The resulting compound is then treated with acetic anhydride to yield N'-({[2,3'-bifuran]-5-yl}methyl)-N-(1,2-oxazol-3-yl)ethanediamide. The purity of the compound is then confirmed using various analytical methods such as HPLC and NMR spectroscopy.

Scientific Research Applications

N'-({[2,3'-bifuran]-5-yl}methyl)-N-(1,2-oxazol-3-yl)ethanediamide has been extensively studied for its potential therapeutic applications. It has been found to play a crucial role in regulating autophagy, a cellular process that helps in the removal of damaged or dysfunctional components of the cell. Dysregulation of autophagy has been linked to various diseases such as cancer, neurodegenerative disorders, and autoimmune diseases. N'-({[2,3'-bifuran]-5-yl}methyl)-N-(1,2-oxazol-3-yl)ethanediamide has been shown to induce autophagy and promote cell survival in various cancer cell lines. It has also been found to protect against neurodegeneration in animal models of Parkinson's disease.